Cas no 1797981-54-4 (N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-3-carboxamide)

• Product Name: N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-3-carboxamide
• CAS No: 1797981-54-4
• MF: C₁₂H₁₃N₃OS₂
• MW: 279.38111948967
• CID: 5373341
• Update Time: 2025-06-11

N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-3-carboxamide

• Inchi： 1S/C12H13N3OS2/c16-11(9-2-5-17-8-9)14-10-1-4-15(7-10)12-13-3-6-18-12/h2-3,5-6,8,10H,1,4,7H2,(H,14,16)
• InChI Key： QHRKHOKDNJOMDX-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC1CCN(C2=NC=CS2)C1)=O

Additional information on N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-3-carboxamide

Comprehensive Overview of N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-3-carboxamide (CAS No. 1797981-54-4)

The compound N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-3-carboxamide, identified by its CAS No. 1797981-54-4, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its molecular architecture combines a thiophene core with a thiazole-substituted pyrrolidine moiety, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-3-carboxamide has surged, driven by advancements in high-throughput screening and computational drug design. This compound's thiophene-carboxamide scaffold is frequently explored in the development of kinase inhibitors and GPCR ligands, aligning with current trends in precision medicine. Its CAS No. 1797981-54-4 is often searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

One of the most frequently asked questions about N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-3-carboxamide revolves around its synthetic routes and scalability. The compound can be synthesized via multi-step organic reactions, including amide coupling and cyclization strategies. Optimizing its yield and purity is critical for pharmaceutical applications, where even minor impurities can impact efficacy. Additionally, its solubility and stability under physiological conditions are key parameters evaluated during preclinical studies.

The thiazole and thiophene rings in this molecule contribute to its bioavailability and metabolic resistance, traits highly sought after in modern drug development. These heterocycles are known to enhance binding affinity while minimizing off-target effects, a priority in the era of personalized therapeutics. Furthermore, the compound's logP and hydrogen-bonding capacity make it a subject of interest in QSAR modeling and virtual screening campaigns.

From a commercial perspective, CAS No. 1797981-54-4 is often listed by specialty chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and availability fluctuate based on demand, particularly as new studies highlight its utility in oncology or neurodegenerative disease research. Regulatory compliance, such as REACH and GMP standards, also influences its market dynamics, ensuring safe handling and documentation.

In conclusion, N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-3-carboxamide represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Its CAS No. 1797981-54-4 serves as a gateway to a wealth of scientific literature, patents, and collaborative opportunities. As the pharmaceutical industry continues to prioritize small-molecule drug discovery, this compound is poised to remain a focal point for researchers aiming to address unmet medical needs.